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Compound of Interest

Compound Name: Meleagrine

Cat. No.: B1255016

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species comparison of Meleagrine production,
focusing on the genetic determinants, biosynthetic pathways, and methodologies for
guantification. Meleagrine, a prenylated indole alkaloid with a complex triazaspirocyclic
skeleton, has garnered significant interest for its potential pharmacological activities.
Understanding its production across different fungal species is crucial for optimizing yield and
exploring its therapeutic applications.

Quantitative Production of Meleagrine

Meleagrine production is predominantly associated with the fungal genus Penicillium.
However, significant variations exist between species, primarily due to differences in their
genetic makeup. While some species are prolific producers, others lack the necessary
enzymatic machinery for its biosynthesis. The following table summarizes the known
Meleagrine production capabilities of selected Penicillium species.
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available literature.

Penicillium roqueforti

Non-producer

Does not produce
Meleagrine.[3][4]

Contains a truncated
roquefortine/meleagrin
gene cluster lacking
the genes required for
the conversion of
roquefortine C to
Meleagrine.[3][4]

Biosynthetic Pathway of Meleagrine

The biosynthesis of Meleagrine is intricately linked to the production of another mycotoxin,

roquefortine C. In Penicillium chrysogenum, a well-studied model organism for this pathway, a

dedicated gene cluster orchestrates a series of enzymatic reactions to synthesize these

complex molecules. The pathway begins with the condensation of L-tryptophan and L-histidine

and proceeds through several intermediates. In species like P. roqueforti, the pathway

terminates at roquefortine C due to the absence of key enzymes responsible for the

subsequent conversion steps that lead to Meleagrine.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

